Cas no 157126-15-3 (BMS 188745 Potassium Salt)

• Product Name: BMS 188745 Potassium Salt
• CAS No: 157126-15-3
• MF: C₁₆H₁₆K₃O₇PS
• MW: 500.627707481384
• CID: 824910
• Update Time: 2025-07-15

BMS 188745 Potassium Salt Chemical and Physical Properties

Names and Identifiers

• BMS 188745 Potassium Salt
• tripotassium,(1S)-4-(3-phenoxyphenyl)-1-phosphonatobutane-1-sulfonate
• (αS)-3-Phenoxy-α-phosphonobenzenebutanesulfonic Acid Tripotassium Salt

• Inchi： 1S/C16H19O7PS.3K/c17-24(18,19)16(25(20,21)22)11-5-7-13-6-4-10-15(12-13)23-14-8-2-1-3-9-14;;;/h1-4,6,8-10,12,16H,5,7,11H2,(H2,17,18,19)(H,20,21,22);;;/q;3*+1/p-3/t16-;;;/m0.../s1
• InChI Key： DRADVLDMPYYQDB-OKUPDQQSSA-K
• SMILES： c1cc(Oc2cc(CCC[C@H](S([O-])(=O)=O)P([O-])([O-])=O)ccc2)ccc1.[K+].[K+].[K+]

Computed Properties

• Exact Mass: 499.92700

Experimental Properties

• PSA: 147.81000
• LogP: 4.80780

Additional information on BMS 188745 Potassium Salt

Professional Introduction to Compound CAS No. 157126-15-3 and Product Name: BMS 188745 Potassium Salt

The compound with the chemical identifier CAS No. 157126-15-3 and the product name BMS 188745 Potassium Salt represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. As a specialized chemical entity, it belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in medicinal chemistry.

In recent years, the development of novel pharmacological agents has been driven by the need for more effective and targeted treatments for various diseases. The BMS 188745 Potassium Salt formulation is part of this broader effort, leveraging cutting-edge synthetic methodologies to optimize its pharmacokinetic and pharmacodynamic profiles. The potassium salt form of this compound has been particularly studied for its improved solubility and bioavailability, which are critical factors in drug delivery systems.

The structural elucidation of CAS No. 157126-15-3 has revealed key features that contribute to its biological activity. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have been instrumental in determining its molecular architecture. These studies have highlighted the presence of specific functional groups that are believed to interact with biological targets, thereby modulating cellular processes.

One of the most intriguing aspects of BMS 188745 Potassium Salt is its potential role in modulating inflammatory pathways. Emerging research suggests that this compound may interfere with key signaling cascades involved in inflammation, offering a novel approach to treating chronic inflammatory diseases. Preclinical studies have demonstrated its ability to reduce pro-inflammatory cytokine production, indicating a therapeutic window that could be exploited for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of BMS 188745 Potassium Salt involves a multi-step process that requires precise control over reaction conditions. Researchers have employed advanced catalytic systems to achieve high yields while maintaining the integrity of the molecular framework. The potassium salt form was selected based on preliminary data showing enhanced stability and compatibility with standard pharmaceutical excipients, which is crucial for formulation development.

Pharmacokinetic studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of BMS 188745 Potassium Salt. These investigations have provided valuable insights into how the compound behaves within the body over time. Notably, the potassium salt formulation has shown favorable pharmacokinetic profiles, including rapid absorption and prolonged half-life, which could translate into less frequent dosing requirements for patients.

The potential therapeutic applications of CAS No. 157126-15-3 extend beyond inflammation management. Preliminary data suggest that it may also exhibit antiviral and anticancer properties. Mechanistic studies are ongoing to explore these possibilities further. The compound’s ability to interact with specific enzymes and receptors has opened up new avenues for drug discovery, particularly in the context of developing next-generation therapeutics.

In conclusion, BMS 188745 Potassium Salt, identified by CAS No. 157126-15-3, represents a promising candidate for future pharmaceutical applications. Its unique chemical properties and biological activities make it a compelling subject for further research and development. As scientific understanding continues to evolve, this compound holds the potential to address unmet medical needs across multiple therapeutic domains.